Cas no 88830-20-0 (1,2,4-Benzenetricarbonitrile, 5-methyl-)
88830-20-0 structure
Product Name:1,2,4-Benzenetricarbonitrile, 5-methyl-
CAS No:88830-20-0
MF:C10H5N3
MW:167.166801214218
CID:621012
PubChem ID:11768936
Update Time:2025-04-19
1,2,4-Benzenetricarbonitrile, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarbonitrile, 5-methyl-
- 5-methylbenzene-1,2,4-tricarbonitrile
- 1,2,4-Benzenetricarbonitrile,5-methyl
- 2,4,5-tricyanotoluene
- 5-Methyl-1,2,4-benzenetricarbonitrile
- 88830-20-0
- DTXSID10472077
- SCHEMBL10098510
-
- Inchi: 1S/C10H5N3/c1-7-2-9(5-12)10(6-13)3-8(7)4-11/h2-3H,1H3
- InChI Key: ATTYYSSMJCWCJY-UHFFFAOYSA-N
- SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C
Computed Properties
- Exact Mass: 167.04800
- Monoisotopic Mass: 167.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37000
- LogP: 1.61004
1,2,4-Benzenetricarbonitrile, 5-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
88830-20-0 (1,2,4-Benzenetricarbonitrile, 5-methyl-) Related Products
- 5724-56-1(2,3-Dimethylbenzonitrile)
- 22884-95-3(3,4-Dimethylbenzonitrile)
- 55984-93-5(2-Methylbenzene-1,4-dicarbonitrile)
- 2571-52-0(2,4,6-Trimethylbenzonitrile)
- 36715-97-6(3-Methylphthalonitrile)
- 63089-50-9(4-Methylphthalonitrile)
- 22856-30-0(2,3-Naphthalenedicarbonitrile)
- 91-15-6(1,2-Dicyanobenzene)
- 21789-36-6(2,4-Dimethylbenzonitrile)
- 6575-13-9(2,6-Dimethylbenzonitrile)
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